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Compound of Interest

Compound Name: (E)-5-(2-Bromovinyl)uracil

Cat. No.: B194307 Get Quote

Proper disposal of (E)-5-(2-Bromovinyl)uracil is critical to ensure laboratory safety,

environmental protection, and regulatory compliance. As a brominated organic compound and

a nucleoside analog, it requires specific handling as a hazardous chemical waste, irrespective

of whether a Safety Data Sheet (SDS) classifies it as a non-hazardous substance for shipping

purposes.[1][2][3] Institutional Environmental Health and Safety (EHS) procedures should

always be followed for the disposal of laboratory chemicals.[4][5]

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE). Handle the compound in a well-ventilated area or a

chemical fume hood to prevent inhalation of dust.[6][7]

Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[6][8]

Hand Protection: Wear appropriate protective gloves, such as nitrile rubber gloves. Inspect

gloves prior to use and dispose of contaminated gloves in accordance with laboratory

practices.[7][8]

Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin exposure.

[6][8]
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Step-by-Step Disposal Protocol
This procedure outlines the standard steps for the safe disposal of (E)-5-(2-Bromovinyl)uracil
from a research or drug development laboratory.

1. Waste Characterization and Segregation

Identify as Halogenated Waste: (E)-5-(2-Bromovinyl)uracil is a brominated organic

compound.[9] It must be segregated as Halogenated Organic Waste.[9][10]

Do Not Mix: Never mix halogenated waste with non-halogenated organic waste.[11]

Separate collection is crucial as the disposal methods and costs for these waste streams

differ significantly.[10][11][12]

Avoid Incompatibles: Do not combine this waste with incompatible materials such as strong

acids, bases, or oxidizers in the same container.[11]

2. Container Selection and Management

Use Appropriate Containers: Collect the waste in its original container if possible, or in a

designated hazardous waste container that is compatible with the chemical.[1][13]

Acceptable containers include sturdy glass or plastic bottles with secure, tight-fitting caps.

[13]

Container Condition: Ensure the container is in good condition and not leaking.[5][13]

Keep Container Closed: The waste container must be kept securely capped at all times,

except when you are actively adding waste.[5][10] Do not leave a funnel in the container

opening.[5]

3. Proper Labeling

Affix a Hazardous Waste Label: As soon as the first drop of waste enters the container, it

must be labeled.[10] Use the official hazardous waste labels provided by your institution's

EHS department.[5]

Complete the Label Information: The label must be filled out completely and legibly,

including:
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The words "Hazardous Waste".[5][11]

The full chemical name: "(E)-5-(2-Bromovinyl)uracil". Do not use abbreviations or

chemical formulas.[2][5]

An accurate estimation of the concentration or percentage of each component if it is part

of a mixture.[5][9]

The name and contact information of the waste generator.[10]

4. Accumulation and Storage in the Laboratory

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA,

which should be located at or near the point of waste generation and under the control of the

laboratory personnel.[4][5]

Secondary Containment: Store the waste container within a secondary containment bin or

tray to contain any potential leaks or spills.[10][13]

Segregated Storage: In the SAA, continue to store halogenated waste separately from other

incompatible waste types, such as acids or bases.[4][5]

5. Scheduling Waste Pick-Up

Do Not Dispose Down the Drain: Chemical waste, including (E)-5-(2-Bromovinyl)uracil and

its solutions, must never be disposed of down the sanitary sewer.[3][14]

Contact EHS for Disposal: When the waste container is nearly full (approximately 90%), or if

the chemical is no longer needed, arrange for its disposal through your institution's EHS

department.[5][14] This is typically done by submitting an online hazardous waste pickup

request form.[13][14]

Follow Institutional Procedures: Adhere to your specific institution's guidelines for waste

pickup scheduling and procedures.

Disposal Information Summary
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The table below summarizes the critical logistical information for the disposal of (E)-5-(2-
Bromovinyl)uracil.

Parameter Guideline Source(s)

Waste Classification
Halogenated Organic

Hazardous Waste
[9][10]

Primary Container

Original container or a

designated, compatible

chemical waste container

(glass or plastic) with a screw

cap.

[1][13]

Container Labeling

Must include "Hazardous

Waste" and the full chemical

name "(E)-5-(2-

Bromovinyl)uracil" with

concentrations.

[2][5][10]

Storage Location

Designated and labeled

Satellite Accumulation Area

(SAA) near the point of

generation.

[4][5]

Storage Requirements

Keep container closed. Store

in secondary containment.

Segregate from incompatible

waste streams.

[5][10][13]

Final Disposal Method

Collection by institutional EHS

for incineration at a licensed

hazardous waste facility.

[7][9][14]

Disposal Workflow Diagram
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Figure 1. Disposal Workflow for (E)-5-(2-Bromovinyl)uracil

Preparation & Collection

Laboratory Storage

Final Disposal

Step 1: Identify Waste
Classify as 'Halogenated Organic Waste'

Step 2: Select Container
Use compatible, non-leaking container with secure cap.

Step 3: Label Container
Affix 'Hazardous Waste' label. List full chemical name and concentration.

Step 4: Accumulate Waste
Add waste to the labeled container.

Step 5: Store Safely
Place in designated Satellite Accumulation Area (SAA) with secondary containment.

Step 6: Request Pickup
Container is ~90% full or waste is no longer needed.

Step 7: EHS Collection
Submit online waste pickup request to your institution's EHS department.

Step 8: Final Disposition
EHS transports waste for proper disposal via incineration.

Click to download full resolution via product page

Caption: Figure 1. Disposal Workflow for (E)-5-(2-Bromovinyl)uracil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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